2-(1-benzyl-3-oxopiperazin-2-yl)-N-[1-(methylsulfonyl)piperidin-4-yl]acetamide

• IUPAC Name: 2-(1-benzyl-3-oxopiperazin-2-yl)-N-(1-methylsulfonylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C19H28N4O4S/c1-28(26,27)23-10-7-16(8-11-23)21-18(24)13-17-19(25)20-9-12-22(17)14-15-5-3-2-4-6-15/h2-6,16-17H,7-14H2,1H3,(H,20,25)(H,21,24)
• InChI Key: VDUDEBGFRGHCIL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)NC(=O)CC2C(=O)NCCN2CC3=CC=CC=C3
• Molecular Formula: C19H28N4O4S
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the compound involves multiple steps, including the reaction of benzenesulfonyl chloride with 1-aminopiperidine under dynamic pH control in aqueous media, followed by substitution at the nitrogen atom with different electrophiles in the presence of sodium hydride (NaH) and N,N-Dimethylformamide (DMF) to yield a series of N-substituted derivatives (H. Khalid et al., 2014). Another method involves the reaction of benzenesulfonyl chloride with ethyl isonipecotate, leading to a series of N-substituted derivatives featuring a piperidin-4-yl moiety through subsequent reactions (H. Khalid et al., 2016).

Molecular Structure Analysis

The molecular structure of a similar compound, "N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide," has been analyzed, revealing the planes of the acetamide and 1,3,4-thiadiazole units are twisted. This analysis provides insights into the stereoelectronic properties that might influence the biological activity of these molecules (D. Ismailova et al., 2014).

Chemical Reactions and Properties

Research into the chemical reactions and properties of related compounds highlights the versatility and reactivity of the piperazine and piperidine moieties, which are central to the structure of the compound . This includes their use in the synthesis of oxopiperazine-based B1 receptor antagonists (J. Chen et al., 2011) and in the development of positive inotropic agents (Xue‐Kun Liu et al., 2009).

Physical Properties Analysis

The study of related compounds provides a basis for understanding the physical properties of "2-(1-benzyl-3-oxopiperazin-2-yl)-N-[1-(methylsulfonyl)piperidin-4-yl]acetamide," including solubility, crystallinity, and stability. The physical properties are crucial for determining the compound's suitability for further development as a pharmaceutical agent.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under various conditions, and interaction with biological targets, are essential for assessing the compound's potential therapeutic value. The chemical properties are influenced by the molecular structure, as seen in studies on similar compounds (K. Shibuya et al., 2018).